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Compound of Interest

Compound Name: 6-Hydroxy Melatonin-d4

Cat. No.: B12422920 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of 6-Hydroxy Melatonin-d4 (N-[2-(6-Hydroxy-5-methoxy-1H-indol-3-yl)ethyl]acetamide-d4), a

crucial internal standard for the accurate quantification of 6-hydroxymelatonin in biological

samples. 6-Hydroxymelatonin is the primary metabolite of melatonin, and its measurement is

vital for pharmacokinetic studies and understanding circadian rhythms.[1][2][3][4][5] The use of

a stable isotope-labeled internal standard like 6-Hydroxy Melatonin-d4 is essential for

correcting for matrix effects and variations in sample preparation and instrument response in

mass spectrometry-based assays.[3][6]

Chemical and Physical Properties
6-Hydroxy Melatonin-d4 is the deuterated analog of 6-Hydroxymelatonin, with four deuterium

atoms incorporated into the ethylamine side chain. This labeling provides a distinct mass shift,

making it an ideal internal standard for mass spectrometry.
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Property Value Reference

Chemical Formula C₁₃H₁₂D₄N₂O₃ [7]

Molecular Weight 252.3 g/mol [7][8]

CAS Number 69533-61-5 [7]

Unlabeled CAS Number 2208-41-5 [7]

IUPAC Name

N-[2-(6-Hydroxy-5-methoxy-

1H-indol-3-yl)ethyl]acetamide-

d4

[3]

Synonyms
6-Hydroxy-N-acetyl-5-

methoxytryptamine-d4
[3]

Appearance White to off-white solid [6]

Purity >95% (HPLC) [7]

Storage Store at +4°C [7]

Synthesis of 6-Hydroxy Melatonin-d4
The synthesis of N-acetyl-6-hydroxy-5-methoxy-α,α,β,β-d4-tryptamine was first described by

Shaw et al. in 1977.[9] This multi-step synthesis provides a pathway to the specifically

deuterated internal standard.

Synthetic Pathway
The overall synthetic scheme is depicted below.
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4-Benzyloxy-3-
methoxybenzaldehyde

4-Benzyloxy-3-methoxy-
β-nitrostyrene

Nitromethane,
Aqueous Acetic Acid 6-Benzyloxy-5-

methoxyindole

Iron powder,
Aqueous Acetic Acid (6-Benzyloxy-5-methoxyindol-

3-yl)-glyoxyloyl chloride
Oxalyl chloride (6-Benzyloxy-5-methoxyindol-

3-yl)-glyoxylamide
Ammonia 6-Benzyloxy-5-methoxy-

α,α,β,β-d4-tryptamine

Lithium Aluminum Deuteride
(LAD) N-Acetyl-6-benzyloxy-5-

methoxy-α,α,β,β-d4-tryptamine
Acetylation 6-Hydroxy Melatonin-d4

Catalytic Debenzylation
(H₂/Pd-C)

Sample Preparation

Analysis

Data Processing

Biological Sample
(e.g., Urine, Plasma)

Spike with
6-Hydroxy Melatonin-d4 (IS)

Enzymatic Deconjugation
(if necessary)

Extraction
(e.g., SPE, LLE)

LC Separation
(e.g., C18 column)

Tandem Mass Spectrometry
(MS/MS Detection)

Monitor MRM Transitions
(Analyte and IS)

Calculate Peak Area Ratio
(Analyte / IS)

Quantification using
Calibration Curve
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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